Cas no 42829-14-1 (3,3,4-Trichlorotetrahydrothiophene 1,1-dioxide)

• Product Name: 3,3,4-Trichlorotetrahydrothiophene 1,1-dioxide
• CAS No: 42829-14-1
• MF: C₄H₅Cl₃O₂S
• MW: 223.505297422409
• CID: 2669052
• PubChem ID: 4558034
• Update Time: 2025-04-21

3,3,4-Trichlorotetrahydrothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,3,3-trichlorothiolane 1,1-dioxide
• 3,3,4-Trichlorothiolane 1,1-dioxide
• ZHLFQOQVRQIJCJ-UHFFFAOYSA-
• Q27283599
• ZHLFQOQVRQIJCJ-UHFFFAOYSA-N
• 3,3,4-trichlorosulfolane
• AKOS001027565
• 3,3,4-trichlorotetrahydrothiophene 1,1-dioxide
• STK367305
• InChI=1/C4H5Cl3O2S/c5-3-1-10(8,9)2-4(3,6)7/h3H,1-2H2
• 42829-14-1
• AKOS016043963
• Z56757810
• SCHEMBL9507824
• UNII-M7R01BDG8X
• M7R01BDG8X
• THIOPHENE, 3,3,4-TRICHLOROTETRAHYDRO-, 1,1-DIOXIDE
• 3,3,4-Trichlorotetrahydrothiophene 1,1-dioxide

• Inchi： 1S/C4H5Cl3O2S/c5-3-1-10(8,9)2-4(3,6)7/h3H,1-2H2
• InChI Key： ZHLFQOQVRQIJCJ-UHFFFAOYSA-N
• SMILES： ClC1(CS(CC1Cl)(=O)=O)Cl

Computed Properties

• Exact Mass: 221.907584Da
• Monoisotopic Mass: 221.907584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.5Ų